Cas no 2418663-34-8 (2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride)
2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-[imino(methyl)oxo-lambda6-sulfanyl]-2-methylpropanoic acid hydrochloride
- 2418663-34-8
- 2-Methyl-2-(methylsulfonimidoyl)propanoic acid;hydrochloride
- EN300-26862456
- 2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride
-
- MDL: MFCD32679139
- Inchi: 1S/C5H11NO3S.ClH/c1-5(2,4(7)8)10(3,6)9;/h6H,1-3H3,(H,7,8);1H
- InChI Key: ZMGKOMBNIVEMHU-UHFFFAOYSA-N
- SMILES: Cl.S(C)(C(C(=O)O)(C)C)(=N)=O
Computed Properties
- Exact Mass: 201.0226421g/mol
- Monoisotopic Mass: 201.0226421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.6Ų
2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26862456-1g |
2-[imino(methyl)oxo-lambda6-sulfanyl]-2-methylpropanoic acid hydrochloride |
2418663-34-8 | 95% | 1g |
$1343.0 | 2023-09-11 | |
| Enamine | EN300-26862456-5g |
2-[imino(methyl)oxo-lambda6-sulfanyl]-2-methylpropanoic acid hydrochloride |
2418663-34-8 | 95% | 5g |
$3894.0 | 2023-09-11 | |
| Enamine | EN300-26862456-10g |
2-[imino(methyl)oxo-lambda6-sulfanyl]-2-methylpropanoic acid hydrochloride |
2418663-34-8 | 95% | 10g |
$5774.0 | 2023-09-11 | |
| Enamine | EN300-26862456-0.05g |
2-[imino(methyl)oxo-lambda6-sulfanyl]-2-methylpropanoic acid hydrochloride |
2418663-34-8 | 95.0% | 0.05g |
$200.0 | 2025-03-20 | |
| Enamine | EN300-26862456-0.1g |
2-[imino(methyl)oxo-lambda6-sulfanyl]-2-methylpropanoic acid hydrochloride |
2418663-34-8 | 95.0% | 0.1g |
$298.0 | 2025-03-20 | |
| Enamine | EN300-26862456-0.25g |
2-[imino(methyl)oxo-lambda6-sulfanyl]-2-methylpropanoic acid hydrochloride |
2418663-34-8 | 95.0% | 0.25g |
$425.0 | 2025-03-20 | |
| Enamine | EN300-26862456-0.5g |
2-[imino(methyl)oxo-lambda6-sulfanyl]-2-methylpropanoic acid hydrochloride |
2418663-34-8 | 95.0% | 0.5g |
$668.0 | 2025-03-20 | |
| Enamine | EN300-26862456-1.0g |
2-[imino(methyl)oxo-lambda6-sulfanyl]-2-methylpropanoic acid hydrochloride |
2418663-34-8 | 95.0% | 1.0g |
$857.0 | 2025-03-20 | |
| Enamine | EN300-26862456-2.5g |
2-[imino(methyl)oxo-lambda6-sulfanyl]-2-methylpropanoic acid hydrochloride |
2418663-34-8 | 95.0% | 2.5g |
$1680.0 | 2025-03-20 | |
| Enamine | EN300-26862456-5.0g |
2-[imino(methyl)oxo-lambda6-sulfanyl]-2-methylpropanoic acid hydrochloride |
2418663-34-8 | 95.0% | 5.0g |
$2485.0 | 2025-03-20 |
2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride
Introduction to 2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride (CAS No. 2418663-34-8)
2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride, identified by its CAS number 2418663-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, including an imino group, a sulfanyl moiety, and a hydrochloride salt form, which contribute to its distinct chemical properties and potential biological activities.
The structural framework of 2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride incorporates several functional groups that are of particular interest in medicinal chemistry. The presence of an imino group (–C=NH) suggests potential for participation in hydrogen bonding interactions, which are crucial for the design of enzyme inhibitors and receptor ligands. Additionally, the sulfanyl group (–S–) introduces sulfur into the molecule, which can enhance binding affinity to biological targets due to its ability to form stable coordination complexes with metal ions or interact with thiol-rich protein domains.
The hydrochloride salt form of this compound indicates its solubility in aqueous environments, making it suitable for formulation in pharmaceutical solutions and further biological testing. This solubility profile is essential for drug delivery systems, as it facilitates efficient absorption and distribution within the body. The methylpropanoic acid backbone provides a hydrophobic anchor that can modulate the compound's overall pharmacokinetic behavior, influencing factors such as lipophilicity and metabolic stability.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The unique structural motifs present in 2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride align well with current trends in drug discovery, particularly in the identification of small-molecule modulators for neurological disorders and inflammatory conditions. For instance, studies have shown that sulfanyl-containing compounds can exhibit anti-inflammatory properties by interacting with cysteine residues in key signaling pathways.
Moreover, the imino group's ability to engage in Schiff base formation opens up possibilities for designing metal chelating agents. Such agents are increasingly being explored for their potential in treating metal toxicity and as adjuvants in anticancer therapies. The combination of these features makes 2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride a promising candidate for further investigation in medicinal chemistry.
Recent advancements in computational chemistry have enabled more efficient virtual screening of candidate compounds like this one. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict binding affinities and interaction modes with biological targets. This approach has significantly accelerated the drug discovery process, allowing for rapid identification of lead compounds that exhibit high selectivity and potency.
The synthesis of 2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride presents unique challenges due to the need for precise functionalization at multiple positions on the carbon skeleton. However, modern synthetic methodologies have made significant strides in facilitating such transformations. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the construction of complex molecular architectures with high yields and minimal side products.
In conclusion, 2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride (CAS No. 2418663-34-8) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its structural features—particularly the imino, sulfanyl, and methylpropanoic acid components—make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new biological functions associated with these structural motifs, compounds like this one are poised to play a crucial role in addressing unmet medical needs.
2418663-34-8 (2-imino(methyl)oxo-lambda6-sulfanyl-2-methylpropanoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)